Cas no 897957-06-1 (6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one)

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one structure
897957-06-1 structure
Product Name:6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
CAS No:897957-06-1
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD25542196
CID:2145471
PubChem ID:58006048
Update Time:2024-10-26

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1-methyl-1,3-dihydro-indol-2-one
    • 6-Bromo-1-methylindolin-2-one
    • 6-Bromo-1-methyl-2,3-dihydro-1H-indol-2-one
    • UUQLZGHQLZAFHD-UHFFFAOYSA-N
    • SB15909
    • FCH2346450
    • AK342086
    • AX8302042
    • 6-BROMO-1-METHYL-3H-INDOL-2-ONE
    • 2H-Indol-2-one, 6-bromo-1,3-dihydro-1-methyl-
    • 6-Bromo-1,3-dihydro-1-methyl-2H-indol-2-one (ACI)
    • CS-0054458
    • 6-Bromo-1,3-dihydro-1-methyl-2H-indol-2-one
    • DB-317976
    • MFCD25542196
    • 6-bromo-1-methyl-1,3-dihydro-2H-indol-2-one
    • 897957-06-1
    • SY119942
    • SCHEMBL290257
    • DTXSID701263125
    • XKB95706
    • AKOS023598911
    • DS-12332
    • 6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
    • MDL: MFCD25542196
    • Inchi: 1S/C9H8BrNO/c1-11-8-5-7(10)3-2-6(8)4-9(11)12/h2-3,5H,4H2,1H3
    • InChI Key: UUQLZGHQLZAFHD-UHFFFAOYSA-N
    • SMILES: O=C1CC2C(=CC(=CC=2)Br)N1C

Computed Properties

  • Exact Mass: 224.97893g/mol
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 1.6

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H317
  • Warning Statement: P280
  • Storage Condition:Sealed in dry,2-8°C

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AS094-250mg
6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
897957-06-1 95%
250mg
648CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AS094-5g
6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
897957-06-1 95%
5g
6182CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AS094-50mg
6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
897957-06-1 95%
50mg
139.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AS094-1g
6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
897957-06-1 95%
1g
1530.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AS094-200mg
6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one
897957-06-1 95%
200mg
427.0CNY 2021-07-10
Chemenu
CM246116-250mg
6-Bromo-1-methylindolin-2-one
897957-06-1 95%
250mg
$*** 2023-05-29
Chemenu
CM246116-1g
6-Bromo-1-methylindolin-2-one
897957-06-1 95%
1g
$146 2024-07-21
Chemenu
CM246116-5g
6-Bromo-1-methylindolin-2-one
897957-06-1 95%
5g
$535 2024-07-21
abcr
AB448472-250 mg
6-Bromo-1-methylindolin-2-one; .
897957-06-1
250MG
€166.80 2023-07-18
abcr
AB448472-1 g
6-Bromo-1-methylindolin-2-one; .
897957-06-1
1g
€290.50 2023-07-18

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  rt → 130 °C; 3 h, 130 °C
Reference
3-Carboxamide oxindoles as 1,3-C,N-bisnucleophiles for the highly diastereoselective synthesis of CF3-containing spiro-δ-lactam oxindoles featuring acyl at the ortho-position of spiro carbon atom
Zhao, Hongcai; Zhang, Zhengbing; Lu, Wenhua; Han, Pan; Wang, Wei; et al, Tetrahedron Letters, 2021, 83,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  4 h, reflux
Reference
Visible light mediated aerobic oxidative hydroxylation of 2-oxindole-3-carboxylate esters: an alternative approach to 3-hydroxy-2-oxindoles
Wang, Jinge; Osman, Siyitemer; Lu, Xinjiang; Chen, Junyi; Xia, Xu-Dong, Heterocyclic Communications, 2020, 26(1), 168-175

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  24 h, 90 °C
Reference
Substrates as Electron-Donor Precursors: Synthesis of Naphtho-Fused Oxindoles via Benzannulation of 2-Halobenzaldehydes and Indolin-2-ones
Jia, Feng-Cheng; Xu, Cheng; Zhou, Zhi-Wen; Cai, Qun; Wu, Yan-Dong; et al, Organic Letters, 2016, 18(20), 5232-5235

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  reflux
Reference
Organocatalytic Asymmetric Conjugate Addition of 2-Oxindole-3-Carboxylate Esters to 2-Phthalimido Acrylates: Efficient Synthesis of Cγ-tetrasubstituted α-Amino Acid Derivatives
Gao, Juan; Chen, Jia-Rong; Duan, Shu-Wen; Li, Tian-Ren; Lu, Liang-Qiu; et al, Asian Journal of Organic Chemistry, 2014, 3(4), 530-535

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  1.5 - 2 h, 130 °C; 130 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
N-Heterocyclic carbene catalyzed desymmetrization of diols: access to enantioenriched oxindoles having a C3-quaternary stereocenter
Dutta, Sourav; Porey, Arka; Guin, Joyram, Chemical Communications (Cambridge, 2023, 59(38), 5771-5774

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ;  4 h, reflux
Reference
Ligand-Controlled Palladium-Catalyzed Asymmetric [4+3] and [2+3] Annulation Reactions of Spirovinylcyclopropyl Oxindoles with o-Quinone Methides
Zhang, Xiyuan; Zhang, Cong; Jiang, Bo; Gao, Yanfeng; Xu, Xiufang ; et al, Organic Letters, 2022, 24(16), 3097-3101

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  1 h, reflux
Reference
Cinchona-alkaloid-catalyzed enantioselective hydroxymethylation of 3-fluorooxindoles with paraformaldehyde
Zhao, Jian-bo; Ren, Xinfeng; Zheng, Bu-quan; Ji, Jian; Qiu, Zi-bin; et al, Journal of Fluorine Chemistry, 2018, 215, 44-51

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  3 h, 130 °C
Reference
Autoxidation/Aldol Tandem Reaction of 2-Oxindoles with Ketones: A Green Approach for the Synthesis of 3-Hydroxy-2-Oxindoles
Zhang, Qing-Bao; Jia, Wen-Liang; Ban, Yong-Liang; Zheng, Yong; Liu, Qiang; et al, Chemistry - A European Journal, 2016, 22(8), 2595-2598

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Raw materials

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Preparation Products

6-bromo-1-methyl-2,3-dihydro-1H-indol-2-one Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.